3-[bis(2-chloroethyl)amino]-5-methylbenzoic acid
3-[bis(2-chloroethyl)amino]-5-methylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
17191-65-0
VCID:
VC21056447
InChI:
InChI=1S/C12H15Cl2NO2/c1-9-6-10(12(16)17)8-11(7-9)15(4-2-13)5-3-14/h6-8H,2-5H2,1H3,(H,16,17)
SMILES:
CC1=CC(=CC(=C1)N(CCCl)CCCl)C(=O)O
Molecular Formula:
C12H15Cl2NO2
Molecular Weight:
276.16 g/mol
3-[bis(2-chloroethyl)amino]-5-methylbenzoic acid
CAS No.: 17191-65-0
Cat. No.: VC21056447
Molecular Formula: C12H15Cl2NO2
Molecular Weight: 276.16 g/mol
* For research use only. Not for human or veterinary use.
![3-[bis(2-chloroethyl)amino]-5-methylbenzoic acid - 17191-65-0](/images/no_structure.jpg)
Specification
| CAS No. | 17191-65-0 |
|---|---|
| Molecular Formula | C12H15Cl2NO2 |
| Molecular Weight | 276.16 g/mol |
| IUPAC Name | 3-[bis(2-chloroethyl)amino]-5-methylbenzoic acid |
| Standard InChI | InChI=1S/C12H15Cl2NO2/c1-9-6-10(12(16)17)8-11(7-9)15(4-2-13)5-3-14/h6-8H,2-5H2,1H3,(H,16,17) |
| Standard InChI Key | XUOHIEMVNRNKFP-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1)N(CCCl)CCCl)C(=O)O |
| Canonical SMILES | CC1=CC(=CC(=C1)N(CCCl)CCCl)C(=O)O |
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